Cas no 380638-33-5 (N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide)

• Product Name: N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• CAS No: 380638-33-5
• MF: C₂₆H₂₄N₄O₆S₂
• MW: 552.621963500977
• CID: 5446500
• Update Time: 2025-07-17

N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide
• N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

• Inchi： 1S/C26H24N4O6S2/c1-18-17-25(28-36-18)29-37(32,33)22-14-10-21(11-15-22)27-26(31)20-8-12-23(13-9-20)38(34,35)30-16-4-6-19-5-2-3-7-24(19)30/h2-3,5,7-15,17H,4,6,16H2,1H3,(H,27,31)(H,28,29)
• InChI Key： UMEIBFXZPYTUIY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)C=C1

Additional information on N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

Recent Advances in the Study of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS: 380638-33-5)

The compound N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS: 380638-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonamide and tetrahydroquinoline moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Studies have demonstrated that the molecule exhibits potent inhibitory activity against specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a selective inhibitor of a key kinase implicated in tumor progression, showing promising results in preclinical models of cancer.

In addition to its anticancer potential, the compound has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate the activity of inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. The study further explored the structure-activity relationship (SAR) of the compound, identifying critical functional groups that contribute to its efficacy.

The pharmacokinetic profile of N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further development. Advanced computational modeling and in vitro assays have been employed to predict and validate these properties.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is aimed at optimizing the compound's selectivity and minimizing adverse effects, with several derivative compounds currently under evaluation.

In conclusion, N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its dual activity in oncology and inflammation, coupled with its favorable pharmacokinetic properties, positions it as a compound of significant interest for future research and development efforts in the chemical biology and pharmaceutical industries.